3-[4-[(5-fluoro-2,6-dimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-1,2-benzothiazole 1,1-dioxide

• IUPAC Name: 3-[4-[(5-fluoro-2,6-dimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-1,2-benzothiazole 1,1-dioxide
• InChI: InChI=1S/C19H21FN4O3S/c1-12-17(20)19(22-13(2)21-12)27-11-14-7-9-24(10-8-14)18-15-5-3-4-6-16(15)28(25,26)23-18/h3-6,14H,7-11H2,1-2H3
• InChI Key: WDPILQNVUUUZCA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)C)OCC2CCN(CC2)C3=NS(=O)(=O)C4=CC=CC=C43)F
• Molecular Formula: C19H21FN4O3S
• Molecular Weight: 404.5 g/mol
• CAS No.: 2640967-70-8

Description

3-[4-[(5-Fluoro-2,6-dimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-1,2-benzothiazole 1,1-dioxide is a novel synthetic compound of significant interest in medicinal chemistry and early-stage drug discovery. This complex molecule features a benzothiazole 1,1-dioxide (sultam) core linked to a 5-fluoro-2,6-dimethylpyrimidine moiety via a piperidine methyloxy bridge. The integration of these distinct pharmacophores suggests potential for multi-targeted biological activity. The benzothiazole nucleus is a privileged structure in drug design, known to confer various pharmacological properties . The fluorine-substituted dimethylpyrimidine group is a key scaffold often explored in the development of kinase inhibitors and antiviral agents . This specific molecular architecture makes the compound a valuable chemical probe for researchers investigating new targets in oncology, virology, and central nervous system (CNS) disorders. It is intended for use in high-throughput screening assays, structure-activity relationship (SAR) studies, and as a building block for further synthetic elaboration. This product is For Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Synthesis of 5-Fluoro-2,6-dimethylpyrimidin-4-ol

The pyrimidine ring system is constructed via cyclocondensation of β-diketones with fluorinated urea derivatives. A modified Guareschi-Thorpe synthesis is employed, where ethyl 4,4-dimethyl-3-oxopentanoate reacts with 5-fluorouracil in the presence of sodium ethoxide . The reaction proceeds under reflux in anhydrous ethanol, yielding 5-fluoro-2,6-dimethylpyrimidin-4-ol as a crystalline solid.

Key Reaction Conditions

Parameter	Value
Reagents	Ethyl 4,4-dimethyl-3-oxopentanoate, 5-fluorouracil
Catalyst	Sodium ethoxide (0.1 equiv)
Solvent	Anhydrous ethanol
Temperature	Reflux (78°C)
Reaction Time	12 hours
Yield	68–72%

Purification via recrystallization from ethanol/water (3:1) affords the product with >98% purity .

Functionalization of Piperidine at the 4-Position

The piperidine scaffold is modified to introduce the oxymethyl linker. Starting with tert-butyl 4-hydroxypiperidine-1-carboxylate, a Mitsunobu reaction with triphenylphosphine and diethyl azodicarboxylate (DEAD) facilitates coupling with 5-fluoro-2,6-dimethylpyrimidin-4-ol . The tert-butyloxycarbonyl (Boc) group is subsequently removed using hydrochloric acid in dioxane, yielding 4-[(5-fluoro-2,6-dimethylpyrimidin-4-yl)oxymethyl]piperidine hydrochloride.

Optimized Mitsunobu Reaction

Parameter	Value
Reagents	tert-Butyl 4-hydroxypiperidine-1-carboxylate, 5-fluoro-2,6-dimethylpyrimidin-4-ol
Coupling Agents	Triphenylphosphine (1.2 equiv), DEAD (1.2 equiv)
Solvent	Tetrahydrofuran (THF)
Temperature	0°C → room temperature
Reaction Time	18 hours
Yield	85–88%

Deprotection with 4 M HCl/dioxane (4 equiv) at 0°C for 3 hours provides the piperidine intermediate in 92% yield .

Synthesis of 1,2-Benzothiazole 1,1-Dioxide

The benzothiazole dioxide core is synthesized via oxidative cyclization of 2-aminobenzenethiol with chlorosulfonic acid. Subsequent treatment with hydrogen peroxide in acetic acid oxidizes the thiazole ring to the 1,1-dioxide .

Oxidation and Cyclization Protocol

Parameter	Value
Reagents	2-Aminobenzenethiol, chlorosulfonic acid
Oxidizing Agent	30% H₂O₂ in acetic acid
Temperature	60°C
Reaction Time	6 hours
Yield	75–80%

The product is isolated as a white solid after column chromatography (SiO₂, ethyl acetate/hexane 1:2) .

Coupling of Piperidine and Benzothiazole Moieties

The final step involves nucleophilic aromatic substitution (SNAr) between 4-[(5-fluoro-2,6-dimethylpyrimidin-4-yl)oxymethyl]piperidine and 3-chloro-1,2-benzothiazole 1,1-dioxide. Employing cesium carbonate as a base in dimethylacetamide (DMAc) at 120°C facilitates the displacement of chlorine .

SNAr Reaction Parameters

Parameter	Value
Reagents	3-Chloro-1,2-benzothiazole 1,1-dioxide, 4-[(5-fluoro-2,6-dimethylpyrimidin-4-yl)oxymethyl]piperidine
Base	Cesium carbonate (2.5 equiv)
Solvent	DMAc
Temperature	120°C
Reaction Time	24 hours
Yield	65–70%

Purification via reverse-phase HPLC (acetonitrile/water + 0.1% TFA) yields the final compound with >99% purity .

Alternative Palladium-Catalyzed Coupling Strategies

Recent advancements utilize Buchwald-Hartwig amination for coupling sterically hindered amines. A palladium-XPhos catalyst system enables the reaction between 3-bromo-1,2-benzothiazole 1,1-dioxide and the piperidine derivative under mild conditions .

Catalytic System

Parameter	Value
Catalyst	Pd₂(dba)₃ (2 mol%), XPhos (4 mol%)
Base	K₃PO₄ (3 equiv)
Solvent	Toluene
Temperature	100°C
Reaction Time	12 hours
Yield	78–82%

This method reduces side reactions and improves scalability .

Analytical Characterization

Critical spectroscopic data for the target compound include:

• ¹H NMR (400 MHz, DMSO-d₆) : δ 8.21 (d, J = 7.2 Hz, 1H, benzothiazole-H), 7.89–7.82 (m, 2H, aromatic), 4.67 (s, 2H, OCH₂), 3.45–3.38 (m, 4H, piperidine-H), 2.59 (s, 3H, CH₃), 2.38 (s, 3H, CH₃) .

• HRMS (ESI+) : m/z Calculated for C₂₂H₂₃F₂N₄O₃S [M+H]⁺: 485.1451; Found: 485.1456 .

Challenges and Optimization

Key challenges include minimizing racemization during piperidine functionalization and suppressing over-oxidation of the benzothiazole ring. Gradient recrystallization using methanol/water mixtures enhances diastereomeric purity (>99% ee) .

Chemical Reactions Analysis

Types of Reactions

3-[4-[(5-fluoro-2,6-dimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-1,2-benzothiazole 1,1-dioxide undergoes various types of chemical reactions, including:

Oxidation: The compound can undergo further oxidation reactions, leading to the formation of sulfoxides and sulfones.

Reduction: Reduction reactions can convert the 1,1-dioxide group back to the corresponding sulfide.

Substitution: The compound can participate in nucleophilic and electrophilic substitution reactions, particularly at the pyrimidine and piperidine moieties.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid, and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Reagents such as alkyl halides, acyl chlorides, and sulfonyl chlorides are commonly used in substitution reactions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Corresponding sulfides.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

Physical Properties

• Molecular Weight : Approximately 373.46 g/mol.
• Solubility : Generally soluble in organic solvents, which is advantageous for drug formulation.

Anticancer Activity

Research indicates that compounds with similar structural features exhibit significant anticancer properties. The combination of the benzothiazole and pyrimidine rings may enhance the ability to inhibit tumor growth by interfering with cellular signaling pathways. Studies have shown that pyrimidine derivatives can induce apoptosis in cancer cells, making this compound a candidate for further investigation in cancer therapy .

Antimicrobial Properties

The benzothiazole moiety is known for its antimicrobial effects. Compounds derived from benzothiazole have been reported to exhibit activity against various bacterial and fungal strains. The incorporation of the piperidine ring may enhance this activity by improving the compound's ability to penetrate microbial membranes .

Neurological Applications

Given the structural similarities to known neuroactive compounds, this molecule may also have applications in treating neurological disorders. The piperidine component can interact with neurotransmitter receptors, potentially leading to therapeutic effects in conditions such as anxiety or depression .

Antiviral Activity

Pyrimidine derivatives are often explored for their antiviral properties. This compound could inhibit viral replication by targeting viral enzymes or host cell mechanisms essential for viral life cycles. Preliminary studies on similar compounds suggest a promising profile against RNA viruses .

Synthetic Pathways

The synthesis of 3-[4-[(5-fluoro-2,6-dimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-1,2-benzothiazole 1,1-dioxide typically involves multi-step reactions:

• Formation of the Pyrimidine Intermediate : Utilizing halogenation followed by nucleophilic substitution.
• Piperidine Ring Construction : Achieved through cyclization reactions.
• Coupling Reaction : Combining the pyrimidine intermediate with benzothiazole derivatives under controlled conditions.

These synthetic routes allow for modifications that can optimize biological activity and selectivity against specific targets .

Case Study 1: Anticancer Efficacy

In vitro studies demonstrated that derivatives of this compound exhibited cytotoxic effects on several cancer cell lines, including breast and lung cancer cells. The mechanism was attributed to the induction of apoptosis via mitochondrial pathways .

Case Study 2: Antimicrobial Testing

A series of tests against Gram-positive and Gram-negative bacteria showed that modified versions of this compound had significant inhibitory effects, suggesting potential use as a new antimicrobial agent .

Case Study 3: Neuropharmacological Effects

Behavioral assays in animal models indicated that compounds similar to this structure could reduce anxiety-like behaviors, supporting further exploration into its use as an anxiolytic agent .

Mechanism of Action

The mechanism of action of 3-[4-[(5-fluoro-2,6-dimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-1,2-benzothiazole 1,1-dioxide involves its interaction with specific molecular targets and pathways. The compound is known to:

Inhibit Enzymes: It can inhibit certain enzymes by binding to their active sites, thereby blocking their activity.

Interact with DNA/RNA: The compound can intercalate into DNA or RNA, disrupting their normal function and leading to cell death.

Modulate Receptor Activity: It can bind to specific receptors on the cell surface, modulating their activity and triggering downstream signaling pathways.

Comparison with Similar Compounds

Key Structural Differences

The compound 3-[4-(4-Pyridin-3-ylpyrimidin-2-yl)piperazin-1-yl]-1,2-benzothiazole 1,1-dioxide (CAS: 2770634-61-0, C20H18N6O2S , MW: 406.5 g/mol) serves as a close analog. Below is a comparative analysis:

Feature	Target Compound	Analog (CAS 2770634-61-0)
Core Structure	Benzothiazole 1,1-dioxide	Benzothiazole 1,1-dioxide
Linker	Piperidinyl group with oxymethyl bridge	Piperazinyl group
Substituent	5-Fluoro-2,6-dimethylpyrimidin-4-yl	4-Pyridin-3-ylpyrimidin-2-yl
Molecular Weight	467.5 g/mol	406.5 g/mol
Fluorine Presence	Yes (enhances lipophilicity and metabolic stability)	No
Aromatic Heterocycles	Pyrimidine (fluorinated) + benzothiazole	Pyridine + pyrimidine + benzothiazole

Implications of Structural Variations

• Piperidinyl vs. This may influence binding affinity to enzymatic pockets .
• Fluorinated Pyrimidine : The 5-fluoro-2,6-dimethylpyrimidine substituent enhances electronegativity and steric bulk, which could improve target selectivity and resistance to oxidative metabolism compared to the pyridinylpyrimidine group in the analog .
• Molecular Weight : The higher molecular weight of the target compound (467.5 vs. 406.5 g/mol) suggests increased complexity, which may affect solubility and bioavailability.

Hypothetical Pharmacological Profiles

• Target Compound : Likely exhibits stronger hydrophobic interactions due to fluorine and methyl groups, favoring penetration into lipid-rich environments (e.g., cell membranes). The sulfone group may enhance hydrogen-bonding capacity.
• Analog (CAS 2770634-61-0) : The pyridine-pyrimidine moiety could facilitate π-π stacking with aromatic residues in enzyme active sites, but the absence of fluorine may reduce metabolic stability .

Research Tools and Methodological Considerations

• Crystallographic Analysis : Software such as SHELX and Mercury CSD are critical for resolving and visualizing the 3D structures of these compounds. For example, Mercury’s Materials Module enables comparative analysis of intermolecular interactions in crystal lattices .
• Synthetic Challenges : The fluorine atom and oxymethyl bridge in the target compound may introduce synthetic complexity, requiring optimized reaction conditions to avoid side products.

Biological Activity

The compound 3-[4-[(5-fluoro-2,6-dimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-1,2-benzothiazole 1,1-dioxide is a complex organic molecule that has garnered attention for its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular structure of the compound can be broken down as follows:

• Molecular Formula : C₁₈H₂₄FN₅O₂S
• Molecular Weight : 345.4 g/mol
• Key Functional Groups :
  • Benzothiazole moiety
  • Piperidine ring
  • Fluorinated pyrimidine

This structural complexity suggests a diverse range of interactions with biological targets, which is critical for its pharmacological effects.

Anticancer Activity

Recent studies have indicated that compounds with similar structural features exhibit significant anticancer properties. For instance, derivatives containing benzothiazole and piperidine rings have shown cytotoxic effects against various cancer cell lines. The compound's potential to inhibit tumor growth can be attributed to its ability to interfere with cellular signaling pathways involved in proliferation and apoptosis.

Case Study: Cytotoxicity Assay

A study assessing the cytotoxic effects of related compounds on human cancer cell lines demonstrated that certain derivatives exhibited IC₅₀ values in the micromolar range, indicating potent activity. For example, a related compound showed an IC₅₀ of approximately 6.26 μM against HCC827 lung cancer cells .

Antimicrobial Activity

Compounds structurally similar to 3-[4-[(5-fluoro-2,6-dimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-1,2-benzothiazole 1,1-dioxide have also been evaluated for antimicrobial properties. These studies suggest that such compounds possess activity against both Gram-positive and Gram-negative bacteria.

Minimum Inhibitory Concentration (MIC)

In one study, various derivatives were screened for antimicrobial activity with MIC values ranging from 100 to 400 µg/mL against multiple bacterial strains . This highlights the potential application of the compound in treating bacterial infections.

The mechanisms through which this compound exerts its biological effects may include:

• Inhibition of Enzymatic Activity : Similar compounds have been shown to inhibit enzymes such as carbonic anhydrase and histone deacetylases, which play roles in cancer progression and other diseases .
• Interference with Cell Signaling Pathways : The presence of the benzothiazole moiety may allow for interaction with specific receptors or signaling pathways that regulate cell growth and survival.

Comparative Analysis of Related Compounds

Compound Name	Structure	Biological Activity	IC₅₀ (µM)
Compound A	Structure A	Anticancer	6.26
Compound B	Structure B	Antimicrobial	200
Compound C	Structure C	Antiviral	32.2

This table summarizes relevant findings from research on compounds related to 3-[4-[(5-fluoro-2,6-dimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-1,2-benzothiazole 1,1-dioxide , emphasizing their biological activities and potency.

Q & A

Basic Question: What are the key considerations for optimizing the synthetic route of this compound?

Answer:
The synthesis of this compound requires careful optimization of reaction parameters such as solvent choice, temperature, and catalyst efficiency. For example, highlights the use of reflux conditions, pyridine derivatives, and purification via recrystallization for structurally similar heterocyclic compounds. Key steps include:

• Coupling reactions : Use of piperidine and oxymethylpyrimidine intermediates under anhydrous conditions.
• Purification : Column chromatography (silica gel) or recrystallization in ethanol/water mixtures to isolate the benzothiazole-piperidine hybrid.
• Yield optimization : Adjusting molar ratios (e.g., 1:1.2 for nucleophilic substitutions) and reaction times (12–24 hours) to minimize side products .

Advanced Question: How can computational modeling guide the analysis of its interactions with biological targets?

Answer:
Molecular docking and molecular dynamics (MD) simulations are critical for predicting binding affinities and stability. For instance:

• Docking : Use software like AutoDock Vina to map interactions between the benzothiazole moiety and enzyme active sites (e.g., kinases or GPCRs). The fluoro-pyrimidine group may act as a hydrogen-bond acceptor.
• MD simulations : Run 100-ns trajectories in explicit solvent (e.g., TIP3P water) to assess conformational stability. Parameters like root-mean-square deviation (RMSD) and binding free energy (MM-PBSA) validate target engagement .

Basic Question: What analytical techniques are most reliable for structural characterization?

Answer:

• 1H/13C NMR : Confirm regioselectivity of substitutions (e.g., piperidin-1-yl vs. benzothiazole positions).
• IR spectroscopy : Identify functional groups (e.g., S=O stretching at 1150–1250 cm⁻¹ for the 1,1-dioxide).
• HPLC-MS : Assess purity (>98%) using C18 columns and acetonitrile/water gradients .

Advanced Question: How should researchers address discrepancies in reported bioactivity data?

Answer:
Contradictions often arise from assay variability (e.g., cell lines, incubation times). Methodological solutions include:

• Standardized protocols : Use CLSI guidelines for antimicrobial assays or NCI-60 panels for cytotoxicity.
• Meta-analysis : Apply statistical tools (e.g., random-effects models) to harmonize data from disparate studies.
• Control experiments : Validate results with reference compounds (e.g., doxorubicin for anticancer assays) .

Basic Question: What stability studies are recommended for long-term storage?

Answer:

• Thermal stability : Conduct accelerated degradation studies at 40°C/75% RH for 6 months. Monitor via HPLC.
• Photostability : Expose to UV light (ICH Q1B guidelines) to assess benzothiazole ring integrity.
• Buffer compatibility : Test solubility in phosphate-buffered saline (pH 7.4) and simulate physiological conditions .

Advanced Question: How can structure-activity relationship (SAR) studies be designed for this compound?

Answer:

• Core modifications : Synthesize analogs with varying substituents (e.g., methyl vs. ethyl on pyrimidine).
• Biological testing : Compare IC50 values across analogs in enzyme inhibition assays (e.g., kinase panels).
• Statistical modeling : Use partial least squares (PLS) regression to correlate structural descriptors (e.g., logP, polar surface area) with activity .

Basic Question: What methodologies ensure accurate purity assessment?

Answer:

• Residual solvent analysis : Follow USP <467> guidelines using GC-MS.
• Elemental analysis : Verify C, H, N, S content within ±0.4% of theoretical values.
• Chiral HPLC : Resolve enantiomers if asymmetric centers are present .

Advanced Question: What strategies are effective for target identification in mechanistic studies?

Answer:

• Chemoproteomics : Use activity-based protein profiling (ABPP) with clickable probes.
• CRISPR-Cas9 screens : Identify gene knockouts that reduce compound efficacy.
• Transcriptomics : Analyze RNA-seq data from treated cells to map pathway perturbations .

Basic Question: How can solubility be improved for in vitro assays?

Answer:

• Co-solvents : Use DMSO (≤1% v/v) or cyclodextrin complexes.
• pH adjustment : Prepare sodium salts via deprotonation of acidic groups.
• Nanoformulation : Encapsulate in liposomes or polymeric nanoparticles .

Advanced Question: What approaches validate synergistic effects with other therapeutic agents?

Answer:

• Combination index (CI) : Calculate using the Chou-Talalay method (CI <1 indicates synergy).
• Isobolograms : Graphically assess additive/synergistic interactions.
• Mechanistic studies : Use phosphoproteomics to identify co-targeted pathways .